Cas no 2228797-16-6 (2-(2,4-dimethoxypyridin-3-yl)oxyacetic acid)

• Product Name: 2-(2,4-dimethoxypyridin-3-yl)oxyacetic acid
• CAS No: 2228797-16-6
• MF: C₉H₁₁NO₅
• MW: 213.187342882156
• CID: 6126745
• PubChem ID: 165835275
• Update Time: 2025-10-09

2-(2,4-dimethoxypyridin-3-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethoxypyridin-3-yl)oxyacetic acid
• 2-[(2,4-dimethoxypyridin-3-yl)oxy]acetic acid
• 2228797-16-6
• EN300-1795772

• Inchi： 1S/C9H11NO5/c1-13-6-3-4-10-9(14-2)8(6)15-5-7(11)12/h3-4H,5H2,1-2H3,(H,11,12)
• InChI Key： GJOJPRVRPZTMMC-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C(=NC=CC=1OC)OC

Computed Properties

• Exact Mass: 213.06372245g/mol
• Monoisotopic Mass: 213.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77.9Ų

Additional information on 2-(2,4-dimethoxypyridin-3-yl)oxyacetic acid

Comprehensive Overview of 2-(2,4-dimethoxypyridin-3-yl)oxyacetic acid (CAS No. 2228797-16-6): Properties, Applications, and Innovations

In the realm of fine chemicals and pharmaceutical intermediates, 2-(2,4-dimethoxypyridin-3-yl)oxyacetic acid (CAS No. 2228797-16-6) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its pyridine core and dimethoxy substitutions, serves as a pivotal building block in synthetic chemistry. Researchers and industry professionals frequently search for "2-(2,4-dimethoxypyridin-3-yl)oxyacetic acid synthesis" or "CAS 2228797-16-6 applications," reflecting its growing relevance in drug development and material science.

The molecular structure of 2-(2,4-dimethoxypyridin-3-yl)oxyacetic acid combines a pyridine ring with two methoxy groups at positions 2 and 4, along with an oxyacetic acid side chain. This configuration imparts both lipophilic and hydrophilic properties, making it valuable for designing bioactive molecules. Recent trends in "green chemistry" and "sustainable synthesis" have spurred interest in optimizing its production methods, with queries like "eco-friendly synthesis of CAS 2228797-16-6" gaining traction.

One of the most searched topics related to this compound is its role in "pharmaceutical intermediates." 2-(2,4-dimethoxypyridin-3-yl)oxyacetic acid is often employed in the synthesis of kinase inhibitors and anti-inflammatory agents, aligning with the surge in demand for "targeted therapies" and "precision medicine." Its ability to modulate enzyme activity has also led to explorations in "cancer research" and "neurodegenerative disease" studies, as evidenced by rising academic citations.

Beyond pharmaceuticals, this compound finds utility in "agrochemicals" and "specialty chemicals." Its stability under varying pH conditions makes it suitable for formulating crop protection agents, addressing global concerns like "food security" and "sustainable agriculture." Manufacturers often inquire about "bulk suppliers of 2-(2,4-dimethoxypyridin-3-yl)oxyacetic acid" or "CAS 2228797-16-6 pricing," highlighting its commercial viability.

Innovations in "catalysis" and "process optimization" have further elevated the compound's profile. For instance, recent patents describe its use in asymmetric synthesis, a hot topic in "chiral chemistry." Additionally, its compatibility with "flow chemistry" techniques aligns with Industry 4.0 trends, reducing waste and improving yield—a key focus for "cost-effective manufacturing."

Analytical characterization of 2-(2,4-dimethoxypyridin-3-yl)oxyacetic acid typically involves advanced techniques like "HPLC-MS" and "NMR spectroscopy," frequently searched by quality control professionals. Regulatory compliance, such as "REACH certification" and "GMP standards," also remains a critical discussion point, ensuring safe handling and international trade.

In summary, 2-(2,4-dimethoxypyridin-3-yl)oxyacetic acid (CAS No. 2228797-16-6) exemplifies the intersection of chemistry and innovation. Its multifaceted applications—from drug discovery to agrochemicals—coupled with evolving synthesis methodologies, position it as a compound of enduring scientific and industrial value.